Cas no 1599190-55-2 (2H-Pyran, 4-(chloromethyl)-4-cyclobutyltetrahydro-)

• Product Name: 2H-Pyran, 4-(chloromethyl)-4-cyclobutyltetrahydro-
• CAS No: 1599190-55-2
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 5284046
• Update Time: 2025-08-02

2H-Pyran, 4-(chloromethyl)-4-cyclobutyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 4-(chloromethyl)-4-cyclobutyltetrahydro-

• Inchi： 1S/C10H17ClO/c11-8-10(9-2-1-3-9)4-6-12-7-5-10/h9H,1-8H2
• InChI Key： ZNJXGNNGNUCEDC-UHFFFAOYSA-N
• SMILES： C1OCCC(CCl)(C2CCC2)C1

Additional information on 2H-Pyran, 4-(chloromethyl)-4-cyclobutyltetrahydro-

Comprehensive Overview of 2H-Pyran, 4-(chloromethyl)-4-cyclobutyltetrahydro- (CAS No. 1599190-55-2)

2H-Pyran, 4-(chloromethyl)-4-cyclobutyltetrahydro- (CAS No. 1599190-55-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the tetrahydro-2H-pyran family, which is known for its versatility in synthetic chemistry. With a cyclobutyl substituent and a chloromethyl functional group, this molecule offers a wide range of applications, particularly in the development of novel drug candidates and agrochemicals.

One of the key reasons researchers are interested in 2H-Pyran, 4-(chloromethyl)-4-cyclobutyltetrahydro- is its potential role in medicinal chemistry. The tetrahydro-2H-pyran scaffold is a common motif in bioactive molecules, often contributing to improved pharmacokinetic properties. The presence of the chloromethyl group adds reactivity, making it a valuable intermediate for further derivatization. Recent studies have explored its utility in small-molecule drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In the context of green chemistry and sustainable synthesis, 2H-Pyran, 4-(chloromethyl)-4-cyclobutyltetrahydro- has also been a subject of interest. Researchers are investigating eco-friendly catalytic methods to synthesize this compound, reducing the reliance on hazardous reagents. This aligns with the growing demand for sustainable chemical processes in the industry, a topic frequently searched by professionals and academics alike.

The compound's cyclobutyl ring is another focal point, as strained ring systems often exhibit unique reactivity and stability profiles. This feature has led to its exploration in material science, where such structures can enhance the properties of polymers and coatings. Additionally, the chloromethyl group's versatility allows for cross-coupling reactions, enabling the creation of complex architectures for advanced applications.

From an analytical perspective, 2H-Pyran, 4-(chloromethyl)-4-cyclobutyltetrahydro- requires precise characterization techniques such as NMR spectroscopy and mass spectrometry. These methods are critical for ensuring purity and identifying potential impurities, which is a common concern among researchers sourcing this compound. Questions like "How to characterize tetrahydro-2H-pyran derivatives?" or "What are the analytical challenges for chloromethyl-containing compounds?" are frequently encountered in scientific forums.

In summary, 2H-Pyran, 4-(chloromethyl)-4-cyclobutyltetrahydro- (CAS No. 1599190-55-2) is a multifaceted compound with broad applicability in pharmaceutical research, sustainable chemistry, and material science. Its structural uniqueness and reactivity make it a valuable asset for scientists aiming to innovate in these fields. As interest in small-molecule therapeutics and green synthesis continues to rise, this compound is poised to remain a topic of significant relevance.